N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide

• Molecular Formula: C19H20N2O2
• Molecular Weight: 308.4 g/mol
• IUPAC Name: N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide
• InChI: InChI=1S/C19H20N2O2/c1-11(2)18(22)20-15-7-5-14(6-8-15)19-21-16-9-12(3)13(4)10-17(16)23-19/h5-11H,1-4H3,(H,20,22)
• InChI Key: XSFNFKWQPOWCIP-UHFFFAOYSA-N
• SMILES: CC1=CC2=C(C=C1C)OC(=N2)C3=CC=C(C=C3)NC(=O)C(C)C

Description

N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide, also known as DMPP, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMPP is a fluorescent probe that is used to study the dynamics of membranes and protein-protein interactions.

Mechanism of Action

N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide is a fluorescent probe that binds to membranes and proteins through hydrophobic interactions. N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide is excited by light at a wavelength of 365 nm and emits light at a wavelength of 460 nm. The fluorescence intensity of N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide is sensitive to the local environment, such as the polarity and viscosity of the membrane or protein surface. Therefore, N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide can be used to monitor changes in the local environment, such as changes in the lipid composition of the membrane or the binding of a protein to the membrane.
Biochemical and Physiological Effects
N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide has no known biochemical or physiological effects on living organisms. N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide is not a drug and has not been approved for any medical use.

Advantages and Limitations for Lab Experiments

N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide has several advantages for lab experiments. N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide is a small molecule that can easily penetrate cell membranes and bind to proteins. N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide is also highly fluorescent, which allows for sensitive detection and quantification. However, N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide has some limitations. N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide is sensitive to photobleaching, which limits its use for long-term experiments. N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide also has a limited excitation and emission range, which may limit its use for certain applications.

Future Directions

There are several future directions for research on N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide. One area of research is the development of new fluorescent probes that are more stable and have a wider excitation and emission range. Another area of research is the application of N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide in live-cell imaging to study the dynamics of membranes and protein-protein interactions in real-time. Additionally, N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide can be used to study the interaction of proteins with lipid droplets, which are important in lipid metabolism and energy storage. Finally, N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide can be used to study the formation of protein complexes in disease states, such as cancer and neurodegenerative diseases.

Synthesis Methods

N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide is synthesized by the reaction of 5,6-dimethyl-2-aminobenzoxazole with 4-(bromomethyl)phenyl-2-methylpropanoic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The reaction yields N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide as a yellow solid with a melting point of 132-134°C.

Scientific Research Applications

N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide is widely used in scientific research as a fluorescent probe to study the dynamics of membranes and protein-protein interactions. N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide has been used to study the lipid bilayer structure of the plasma membrane, the interaction of proteins with lipid membranes, and the formation of protein complexes. N-[4-(5,6-dimethyl-1,3-benzoxazol-2-yl)phenyl]-2-methylpropanamide has also been used to study the dynamics of lipid rafts and their role in cell signaling.